5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride

• IUPAC Name: 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride
• InChI: InChI=1S/C8H8ClN3O2S/c1-5-3-6(2)12-8(11-5)7(4-10-12)15(9,13)14/h3-4H,1-2H3
• InChI Key: MEWYUZLESQFFTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C=NN12)S(=O)(=O)Cl)C
• Molecular Formula: C8H8ClN3O2S
• DSSTOX Substance ID: DTXSID301196821
• Molecular Weight: 245.69 g/mol
• CAS RN: 61552-52-1

Description

5,7-Dimethylpyrazolo[1,5-a]pyrimidine is a chemical compound with the molecular formula C8H9N3. It is a yellow solid with a molecular weight of 147.18. The IUPAC name for this compound is 5,7-dimethylpyrazolo[1,5-a]pyrimidine.

Synthesis Analysis

The synthesis of 5,7-Dimethylpyrazolo[1,5-a]pyrimidine derivatives has been reported in several studies. For instance, one study reported the use of methyl 5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate as the initial reagent, which led to an inseparable mixture of methyl esters of the reduced substrate. Another study reported the reaction of compounds with acetylacetone or diethyl malonate in refluxing glacial acetic acid to afford the corresponding 5,7-dimethylpyrazolo[1,5-a]pyrimidines.

Molecular Structure Analysis

The molecular structure of 5,7-Dimethylpyrazolo[1,5-a]pyrimidine can be analyzed using various spectroscopic techniques. For instance, 1H NMR spectroscopy can provide information about the chemical environment of the hydrogen atoms in the molecule. The InChI code for this compound is 1S/C8H9N3/c1-6-5-7(2)11-8(10-6)3-4-9-11/h3-5,10H,1H2,2H3.

Chemical Reactions Analysis

The chemical reactions involving 5,7-Dimethylpyrazolo[1,5-a]pyrimidine are complex and can lead to a variety of products. For example, the reaction of this compound with acetylacetone or diethyl malonate can yield 5,7-dimethylpyrazolo[1,5-a]pyrimidines.

Physical And Chemical Properties Analysis

5,7-Dimethylpyrazolo[1,5-a]pyrimidine is a yellow solid. The compound is stored at temperatures between 0-5°C.

Safety And Hazards

The safety data sheet (SDS) for 5,7-Dimethylpyrazolo[1,5-a]pyrimidine indicates that it is an irritant. Therefore, appropriate safety measures should be taken when handling this compound to avoid exposure.